Cas no 1993479-27-8 (Benzyl 6-bromo-5-methoxypyridine-3-carboxylate)

• Product Name: Benzyl 6-bromo-5-methoxypyridine-3-carboxylate
• CAS No: 1993479-27-8
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 5079007
• Update Time: 2025-06-27

Benzyl 6-bromo-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-bromo-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C14H12BrNO3/c1-18-12-7-11(8-16-13(12)15)14(17)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： ZVAWZMXWFOHXIY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Benzyl 6-bromo-5-methoxypyridine-3-carboxylate

Benzyl 6-bromo-5-methoxypyridine-3-carboxylate (CAS No. 1993479-27-8): A Comprehensive Overview

Benzyl 6-bromo-5-methoxypyridine-3-carboxylate (CAS No. 1993479-27-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Benzyl 6-bromo-5-methoxypyridine-3-carboxylate consists of a benzyl group attached to a pyridine ring, which is further substituted with a bromo and methoxy group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of brominated pyridine derivatives in the design of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that brominated pyridine derivatives exhibit potent anti-inflammatory and anti-cancer activities. The bromo substituent is known to enhance the lipophilicity and metabolic stability of the molecule, which can be crucial for optimizing drug delivery and efficacy.

The methoxy group in Benzyl 6-bromo-5-methoxypyridine-3-carboxylate plays a significant role in modulating the electronic properties of the pyridine ring. This substitution can influence the binding affinity of the molecule to its target receptors, thereby affecting its pharmacological profile. Research conducted by a team at the University of California, San Francisco, demonstrated that methoxy-substituted pyridines can selectively bind to G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In addition to its potential as a therapeutic agent, Benzyl 6-bromo-5-methoxypyridine-3-carboxylate has been explored for its use as an intermediate in synthetic chemistry. The compound serves as a versatile building block for the synthesis of more complex molecules, including those with potential applications in materials science and catalysis. A recent study published in Organic Letters described a novel synthetic route to produce this compound with high yield and purity, making it more accessible for large-scale applications.

The synthesis of Benzyl 6-bromo-5-methoxypyridine-3-carboxylate typically involves several steps, including the formation of the pyridine ring, introduction of the bromo and methoxy groups, and final coupling with the benzyl moiety. Advanced synthetic techniques such as transition-metal catalysis and cross-coupling reactions have been employed to optimize these processes, ensuring high efficiency and selectivity.

From a safety perspective, it is important to handle Benzyl 6-bromo-5-methoxypyridine-3-carboxylate with care due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Additionally, environmental considerations should be taken into account during its synthesis and disposal to minimize any adverse impacts.

In conclusion, Benzyl 6-bromo-5-methoxypyridine-3-carboxylate (CAS No. 1993479-27-8) is a promising compound with diverse applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.